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Compound of Interest

Compound Name:

(3-Chloro-2-

hydroxypropyl)trimethylammonium

chloride

Cat. No.: B057303 Get Quote

An In-depth Technical Guide to (3-Chloro-2-hydroxypropyl)trimethylammonium Chloride

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of (3-Chloro-2-hydroxypropyl)trimethylammonium chloride
(CHPTAC), a versatile quaternary ammonium compound. This guide details its chemical

properties, synthesis protocols, and key applications, with a focus on its relevance in scientific

research and development.

Core Chemical and Physical Properties
(3-Chloro-2-hydroxypropyl)trimethylammonium chloride is a cationic surfactant widely

utilized as an etherifying agent to introduce permanent cationic charges to various polymers

and biomolecules.
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Property Value Citations

Molecular Weight 188.10 g/mol [1][2]

Molecular Formula C₆H₁₅Cl₂NO [1][3][4]

Linear Formula ClCH₂CH(OH)CH₂N(CH₃)₃Cl [2][5]

CAS Number 3327-22-8 [3][4]

Appearance
Colorless to light-yellow clear,

odorless liquid
[4]

Solubility in Water Miscible [4]

Density
Approximately 1.154 - 1.2

g/mL
[4][6]

Melting Point 191-193°C [3]

Key Applications in Research and Development
CHPTAC's primary utility lies in its ability to cationize various materials, enhancing their

properties for specific applications.

Biopolymer Modification: It is extensively used for the synthesis of cationic starch, which has

improved properties for use as a flocculant and in the paper industry.[7] It also serves as a

quaternizing agent for other biopolymers like chitosan and glycogen to create water-soluble

cationic derivatives for potential pharmaceutical and cosmetic uses.[7]

Textile Industry: In textile finishing, it improves dye affinity and other fabric properties.[7][8]

Pharmaceutical Formulations: There is growing interest in its use as an excipient in drug

formulations to enhance the solubility and stability of active pharmaceutical ingredients.[8][9]

Personal Care Products: It functions as a conditioning and antimicrobial agent in various

personal care and cosmetic formulations.[8]

Chemical Synthesis: It is a fundamental intermediate in the synthesis of other quaternary

ammonium compounds and cationic surfactants.[7]
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Experimental Protocols: Synthesis of (3-Chloro-2-
hydroxypropyl)trimethylammonium Chloride
Several methods for the synthesis of CHPTAC have been documented. Below are detailed

protocols for common laboratory- and industrial-scale preparations.

Method 1: Reaction of Trimethylamine Hydrochloride
with Epichlorohydrin
This method involves the reaction of trimethylamine hydrochloride with epichlorohydrin in an

aqueous solution.

Materials:

Trimethylamine hydrochloride

Epichlorohydrin (ECH)

Water

Alkaline Al₂O₃ catalyst (or other suitable catalysts like K₂CO₃/Neutral Al₂O₃ or KF/basic

Al₂O₃)

Procedure:

Dissolve 70g of trimethylamine hydrochloride in 64ml of water in a reaction flask with

continuous stirring until fully dissolved.

Add 10g of alkaline Al₂O₃ catalyst to the solution and adjust the system's pH to 7.8.

Cool the reaction mixture to 5°C.

Slowly add 66g of epichlorohydrin dropwise to the cooled mixture.

Maintain the temperature and allow the reaction to proceed. The pH of the system will

gradually increase, peaking at around 9.7. This phase typically lasts for about 3 hours.
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Bring the reaction to room temperature (around 18°C) and continue the reaction for an

additional 2 hours.

The reaction is considered complete when the pH drops to approximately 8.8.

The resulting product is an aqueous solution of (3-Chloro-2-
hydroxypropyl)trimethylammonium chloride.[10]

Table of Reaction Parameters for Method 1:

Parameter Embodiment 1 Embodiment 2 Embodiment 3

Trimethylamine HCl 70g 70g 70g

Water 64mL 60mL 70mL

Catalyst 10g alkaline Al₂O₃ 7g KF/basic Al₂O₃
14g K₂CO₃/Neutral

Al₂O₃

Initial pH 7.8 8.0 8.0

Initial Temperature 5°C 2°C 0°C

Epichlorohydrin 66g 67g 68g

Peak pH 9.7 10.0 9.5

Reaction Time
3 hours (initial) + 2

hours (room temp)
5 hours (initial) 4 hours (initial)

Source: Adapted from experimental embodiments.[10]

Method 2: Synthesis from 2,3-
dihydroxypropyltrimethylammonium chloride
This protocol describes a laboratory-scale synthesis using thionyl chloride.

Materials:

2,3-dihydroxypropyltrimethylammonium chloride
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Dimethylformamide (DMF)

Thionyl chloride (SOCl₂)

Procedure:

Suspend 9.20 g of 2,3-dihydroxypropyltrimethylammonium chloride in 50 ml of

dimethylformamide.

Add 6.80 g of thionyl chloride to the suspension while maintaining the temperature between

5°C and 10°C.

Stir the mixture for 20 minutes at this temperature.

Heat the reaction mixture to 100°C for 5 hours.

After the reaction is complete, cool the mixture to room temperature.

Evaporate the solvent to dryness to obtain the final product, 3-chloro-2-

hydroxypropyltrimethylammonium chloride.[11]

Synthesis and Cationization Workflow
The following diagram illustrates a generalized workflow for the synthesis of CHPTAC and its

subsequent use in the cationization of a biopolymer like starch.
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CHPTAC Synthesis
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Caption: A generalized workflow for the synthesis of CHPTAC and its application in biopolymer

cationization.

Mechanism of Action
The primary mechanism of action for (3-Chloro-2-hydroxypropyl)trimethylammonium
chloride is its function as an electrophilic agent. The presence of the reactive chloro and

hydroxy groups allows it to undergo substitution reactions.[7] In alkaline conditions, it is

believed to form an epoxide intermediate, glycidyltrimethylammonium chloride (GTAC), which

then readily reacts with nucleophiles such as the hydroxyl groups on starch or other

biopolymers. This reaction introduces a permanent positive charge (the quaternary ammonium

group) onto the substrate, altering its chemical and physical properties, such as its ability to

interact with negatively charged surfaces.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://eureka.patsnap.com/patent-CN102001953A
https://eureka.patsnap.com/patent-CN102001953A
https://eureka.patsnap.com/patent-CN102001953A
https://prepchem.com/3-chloro-2-hydroxypropyltrimethylammonium-chloride/
https://www.benchchem.com/product/b057303#3-chloro-2-hydroxypropyl-trimethylammonium-chloride-molecular-weight-and-formula
https://www.benchchem.com/product/b057303#3-chloro-2-hydroxypropyl-trimethylammonium-chloride-molecular-weight-and-formula
https://www.benchchem.com/product/b057303#3-chloro-2-hydroxypropyl-trimethylammonium-chloride-molecular-weight-and-formula
https://www.benchchem.com/product/b057303#3-chloro-2-hydroxypropyl-trimethylammonium-chloride-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

